1-Chloro-2-[4-(4-methylphenylsulfonyl)piperazin-1-yl]ethane

• Molecular Formula: C13H19ClN2O2S
• Molecular Weight: 302.82 g/mol
• IUPAC Name: 1-(2-chloroethyl)-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C13H19ClN2O2S/c1-12-2-4-13(5-3-12)19(17,18)16-10-8-15(7-6-14)9-11-16/h2-5H,6-11H2,1H3
• InChI Key: YJYPDRJTQMJMKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCCl

Description

1-Chloro-2-[4-(4-methylphenylsulfonyl)piperazin-1-yl]ethane is a useful research compound. Its molecular formula is C13H19ClN2O2S and its molecular weight is 302.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After refluxing for 72 hours a reaction mixture consisting of 60 g (0.25 mol) of p-toluenesulfonylpiperazine (III), 41 ml (0.5 mol) of 1-bromo-2-chloroethane and 35 ml (0.25 mol) of triethylamine in 1 liter of benzene, the solution was filtered and white needle crystal were obtained from the filtrate. N-β-chloroethyl-N'-p-toluenesulfonylpiperazine 61 g (yield: 79%) was obtained.